2-Tributylstannylbenzo[b]furan

• IUPAC Name: 1-benzofuran-2-yl(tributyl)stannane
• InChI: InChI=1S/C8H5O.3C4H9.Sn/c1-2-4-8-7(3-1)5-6-9-8;3*1-3-4-2;/h1-5H;3*1,3-4H2,2H3
• InChI Key: QNUISEYPCDPLDS-UHFFFAOYSA-N
• Canonical SMILES: CCCC[Sn](CCCC)(CCCC)C1=CC2=CC=CC=C2O1
• Molecular Formula: C20H32OSn
• DSSTOX Substance ID: DTXSID70396942
• Molecular Weight: 407.2 g/mol
• CAS No.: 148961-81-3

Description

2-Tributylstannylbenzo[b]furan is a useful research compound. Its molecular formula is C20H32OSn and its molecular weight is 407.2 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Applications

• Construction of 2-Sulfonylbenzo[b]Furans : Li and Liu (2014) developed an efficient method for constructing 2-sulfonylbenzo[b]furans from trans-2-hydroxycinnamic acids and sodium sulfinates. This method is significant due to its one-step process and mild conditions, providing an expedient access to a series of products (Li & Liu, 2014).

• Combinatorial Synthesis for Drug Discovery : Hu et al. (2004) described the palladium/bpy-catalyzed annulation of o-alkynylphenol with various aryl halides, generating 2,3-diarylbenzo[b]furan. This method offers an efficient pathway for combinatorial synthesis of these compounds, which is beneficial in drug discovery (Hu et al., 2004).

• N-Heterocyclic Carbene-Catalyzed Synthesis : Singh et al. (2018) developed a one-pot protocol for synthesizing 2,3-diarylbenzo[b]furan derivatives. This protocol involves an N-heterocyclic carbene catalyzed 1,6-conjugate addition followed by acid-mediated dehydrative annulation, providing a range of derivatives in moderate to good yields (Singh et al., 2018).

• their understanding in electrochemical applications (Mamatha, Sherigara, & Mahadevan, 2007).

Medicinal Chemistry Applications

• Cysteinyl Leukotriene Receptor Antagonism : Ando et al. (2004) synthesized novel 3-acetoacetylaminobenzo[b]furan derivatives, displaying moderate cysteinyl leukotriene receptor 2 antagonistic activity. These derivatives suggest potential applications in medical research targeting leukotriene receptors (Ando et al., 2004).

• Antimycobacterial Agents : A study by Yempala et al. (2014) described the synthesis of dibenzo[b,d]furan-1,2,3-triazole conjugates as potent inhibitors of Mycobacterium tuberculosis. This research indicates the potential of benzo[b]furan derivatives in the development of new antimycobacterial agents (Yempala et al., 2014).

• . This research highlights the relevance of benzo[b]furan derivatives in the development of new antimicrobial agents with specific DNA binding properties (Stephens et al., 2001).